Cas no 12014-85-6 (cerium disilicide)

• Product Name: cerium disilicide
• CAS No: 12014-85-6
• MF: CeSi₂
• MW: 196.286998748779
• MDL: MFCD00168082
• CID: 86528
• PubChem ID: 6336874
• Update Time: 2025-09-22

cerium disilicide Chemical and Physical Properties

Names and Identifiers

• cerium disilicide
• Cerium silicide
• bis(λ²-silanylidene)cerium
• Cerium disilicide (CeSi2)
• Cerium silicide (CeSi2)
• EINECS 234-602-1
• MFCD00168082
• 12014-85-6
• FT-0694106
• DTXCID301436891
• DTXSID101010275

• MDL： MFCD00168082
• Inchi： 1S/Ce.2Si
• InChI Key： BLHYVSKDMXEWHD-UHFFFAOYSA-N
• SMILES： [Ce](=[Si])=[Si] |^4:1,2|

Computed Properties

• Exact Mass: 199.89100
• Monoisotopic Mass: 195.859287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: massive
• Density: 5.31
• Melting Point: 1620°C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: -1.83240
• Solubility: Insoluble in water
• Vapor Pressure: No data available

cerium disilicide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous metal compounds Intermetallic lanthanide compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds